Cas no 223269-20-3 (Phenol, 2-[(1S)-1-[[(1R)-1-phenylethyl]amino]butyl]-)

• Product Name: Phenol, 2-[(1S)-1-[[(1R)-1-phenylethyl]amino]butyl]-
• CAS No: 223269-20-3
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• CID: 1407452
• Update Time: 2024-08-15

Phenol, 2-[(1S)-1-[[(1R)-1-phenylethyl]amino]butyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(1S)-1-[[(1R)-1-phenylethyl]amino]butyl]-

• Inchi： 1S/C18H23NO/c1-3-9-17(16-12-7-8-13-18(16)20)19-14(2)15-10-5-4-6-11-15/h4-8,10-14,17,19-20H,3,9H2,1-2H3/t14-,17+/m1/s1
• InChI Key： ZNKLYCAVQWVUOX-PBHICJAKSA-N
• SMILES： C1(O)=CC=CC=C1[C@@H](N[C@@H](C1=CC=CC=C1)C)CCC

Computed Properties

• Exact Mass: 269.17809

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 388.7±22.0 °C(Predicted)
• PSA: 32.26
• pka: 10.00±0.35(Predicted)